Cas no 103-58-2 (Propanoic acid,2-methyl-, 3-phenylpropyl ester)

• Product Name: Propanoic acid,2-methyl-, 3-phenylpropyl ester
• CAS No: 103-58-2
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• MDL: MFCD00082227
• CID: 159416
• PubChem ID: 87571778
• Update Time: 2025-10-30

Propanoic acid,2-methyl-, 3-phenylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-methyl-, 3-phenylpropyl ester
• 3-Phenylpropyl Isobutyrate
• 3-phenylpropyl 2-methylpropanoate
• Isobutyric Acid 3-Phenylpropyl Ester
• 2-methyl-propanoic acid 3-phenylpropyl ester
• FEMA 2893
• 3-phenylpropyl
• 3-Phenylpropylisobutyrat
• HYDROCINNAMYL ISOBUTYRATE
• Isobutyricacid,3-phenyl-1-propylester
• 2-methyl-propanoicaci3-phenylpropylester
• isobutyric acid, 3-phenylpropyl ester
• 3-PHENYLPROPYL ISOBUTYRATE 98+%

• MDL： MFCD00082227
• Inchi： 1S/C13H18O2/c1-11(2)13(14)15-10-6-9-12-7-4-3-5-8-12/h3-5,7-8,11H,6,9-10H2,1-2H3
• InChI Key： VBTAKMZSMFMLGT-UHFFFAOYSA-N
• SMILES： CC(C(OCCCC1C=CC=CC=1)=O)C

Computed Properties

• Exact Mass: 206.13100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.979 g/mL at 25 °C(lit.)
• Melting Point: -60 °C
• Boiling Point: 137°C/15mmHg
• Flash Point: >230 °F
• Refractive Index: n20/D 1.486(lit.)
• PSA: 26.30000
• LogP: 2.81840
• FEMA: 2893 | 3-PHENYLPROPYL ISOBUTYRATE
• Solubility: Not determined

Propanoic acid,2-methyl-, 3-phenylpropyl ester Security Information

• WGK Germany：2
• Safety Instruction： S24/25
• RTECS：NQ5440000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Propanoic acid,2-methyl-, 3-phenylpropyl ester

CAS No. 103-58-2: Propanoic Acid, 2-Methyl-, 3-Phenylpropyl Ester

CAS No. 103-58-2, commonly referred to as Propanoic acid, 2-methyl-, 3-phenylpropyl ester, is a compound of significant interest in various scientific and industrial applications. This compound is a derivative of propanoic acid, with a methyl group substitution at the second carbon and an ester functional group formed by the reaction of propanoic acid with 3-phenylpropanol. The structure of this compound is characterized by its branched carbon chain and aromatic ring, which contribute to its unique chemical properties.

The molecular formula of CAS No. 103-58-2 is C₁₄H₁₈O₂, and its molecular weight is approximately 214 g/mol. The compound exists as a liquid at room temperature and has a characteristic odor, making it suitable for applications in the fragrance and flavor industries. Its solubility in organic solvents and limited solubility in water further enhance its utility in various chemical processes.

Recent studies have highlighted the potential of CAS No. 103-58-2 in the development of advanced materials, particularly in the field of polymer science. Researchers have explored its use as a monomer in the synthesis of polyesters and other polymeric materials, where it contributes to improved mechanical properties and thermal stability. Additionally, its role as a precursor in the synthesis of bioactive compounds has been investigated, opening new avenues in pharmaceutical research.

In terms of synthesis, CAS No. 103-58-2 can be prepared through several methods, including Fischer esterification and nucleophilic acyl substitution reactions. These methods offer flexibility in scaling up production for industrial applications while maintaining high purity levels. The choice of synthesis method often depends on the specific requirements of the end product and the availability of starting materials.

The application of CAS No. 103-58-2 extends beyond traditional chemical industries into emerging fields such as nanotechnology and green chemistry. For instance, its use as a surfactant or dispersant in nanomaterial synthesis has been reported, where it facilitates the formation of stable nanoparticles with enhanced catalytic activity.

In conclusion, CAS No. 103-58-2 (Propanoic acid, 2-methyl-, 3-phenylpropyl ester) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and compatibility with various reaction conditions make it an invaluable component in modern chemical research and industry.